Cas no 57130-91-3 (Bis(5-acetyl-8-hydroxyquinolinium) sulphate)

Bis(5-acetyl-8-hydroxyquinolinium) sulphate structure
57130-91-3 structure
Product Name:Bis(5-acetyl-8-hydroxyquinolinium) sulphate
CAS No:57130-91-3
MF:C22H20N2O8S
MW:472.467804908752
CID:373771
PubChem ID:171569
Update Time:2025-04-19

Bis(5-acetyl-8-hydroxyquinolinium) sulphate Chemical and Physical Properties

Names and Identifiers

    • Bis(5-acetyl-8-hydroxyquinolinium) sulphate
    • 1-(8-hydroxyquinolin-5-yl)ethanone,sulfuric acid
    • 1-(8-hydroxyquinolin-5-yl)ethanone sulfate (2:1)
    • Quinacetol
    • Quinacetol [ISO]
    • ETHANONE, 1-(8-HYDROXY-5-QUINOLINYL)-, SULFATE (2:1)
    • RISOTER
    • UNII-9YSE0U52IW
    • C18944
    • 1-(8-hydroxyquinolin-5-yl)ethanone;sulfuric acid
    • 57130-91-3
    • SCHEMBL164129
    • CHEBI:82085
    • 9YSE0U52IW
    • Q27273390
    • Quinacetol sulfate
    • EINECS 260-579-2
    • Inchi: 1S/2C11H9NO2.H2O4S/c2*1-7(13)8-4-5-10(14)11-9(8)3-2-6-12-11;1-5(2,3)4/h2*2-6,14H,1H3;(H2,1,2,3,4)
    • InChI Key: CDEWHBGYSWJUFP-UHFFFAOYSA-N
    • SMILES: S(=O)(=O)(O)O.OC1=CC=C(C(C)=O)C2=CC=CN=C21.OC1=CC=C(C(C)=O)C2=CC=CN=C21

Computed Properties

  • Exact Mass: 472.0941
  • Monoisotopic Mass: 472.094
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 4
  • Hydrogen Bond Acceptor Count: 10
  • Heavy Atom Count: 33
  • Rotatable Bond Count: 2
  • Complexity: 311
  • Covalently-Bonded Unit Count: 3
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 183A^2

Experimental Properties

  • Boiling Point: 416.5°Cat760mmHg
  • Flash Point: 205.7°C
  • PSA: 183.14
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